Cas no 1784836-11-8 (2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid
• CAS No: 1784836-11-8
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6606844
• PubChem ID: 84780129
• Update Time: 2025-10-28

2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid
• EN300-1830878
• 2-[1-(4-fluoro-2-methylphenyl)cyclopropyl]acetic acid
• 1784836-11-8

• Inchi： 1S/C12H13FO2/c1-8-6-9(13)2-3-10(8)12(4-5-12)7-11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： OPRPUOGDOHLXCP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid

Introduction to 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid (CAS No. 1784836-11-8)

2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid (CAS No. 1784836-11-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and fluorinated phenyl moieties, exhibits promising pharmacological properties, making it a subject of extensive study for potential therapeutic applications.

The chemical structure of 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid is defined by its cyclopropyl ring, which imparts rigidity and conformational constraints to the molecule. The presence of a fluorine atom on the phenyl ring further enhances its lipophilicity and metabolic stability, contributing to its favorable pharmacokinetic profile. These structural features make it an attractive candidate for drug development, particularly in areas where precise molecular interactions are crucial.

Recent studies have highlighted the potential of 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid in various therapeutic contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid could be a valuable lead compound for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. The ability to selectively target these pathways without significant off-target effects makes it a potential candidate for further investigation in neuropharmacology.

The pharmacokinetic profile of 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are critical parameters for drug development. Additionally, its low toxicity and minimal side effects have been confirmed through both in vitro and in vivo studies, further supporting its potential as a safe and effective therapeutic agent.

In the realm of cancer research, 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid has demonstrated antiproliferative activity against various cancer cell lines. Studies have shown that it can induce apoptosis and inhibit cell cycle progression in cancer cells, while sparing normal cells. This selective cytotoxicity is a highly desirable property for anticancer drugs, as it can reduce the risk of adverse effects associated with conventional chemotherapy.

The synthetic route for producing 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid has been optimized to ensure high yield and purity. The process involves several well-defined steps, including the formation of the cyclopropyl ring and the introduction of the fluorinated phenyl group. These advancements in synthetic chemistry have facilitated large-scale production, making it more accessible for both research and potential commercial applications.

In conclusion, 2-1-(4-fluoro-2-methylphenyl)cyclopropylacetic acid (CAS No. 1784836-11-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as anti-inflammatory drugs, neuropharmacology, and cancer therapy. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, solidifying its position as a key molecule in modern medicinal chemistry.